Cas no 2639426-40-5 (3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid)
3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2639426-40-5
- 3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid
- EN300-28229437
- 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid
-
- Inchi: 1S/C18H16N2O5/c21-16(22)10-11-20(17-19-14-8-4-5-9-15(14)25-17)18(23)24-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,21,22)
- InChI Key: NVIFHASQEBMQGZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1N(C(=O)OCC1C=CC=CC=1)CCC(=O)O
Computed Properties
- Exact Mass: 340.10592162g/mol
- Monoisotopic Mass: 340.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 92.9Ų
3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229437-0.05g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 0.05g |
$624.0 | 2025-03-19 | |
| Enamine | EN300-28229437-0.1g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 0.1g |
$653.0 | 2025-03-19 | |
| Enamine | EN300-28229437-0.25g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 0.25g |
$683.0 | 2025-03-19 | |
| Enamine | EN300-28229437-0.5g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-28229437-1.0g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-28229437-2.5g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-28229437-5.0g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 | |
| Enamine | EN300-28229437-10.0g |
3-[(1,3-benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid |
2639426-40-5 | 95.0% | 10.0g |
$3191.0 | 2025-03-19 |
3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid
Introduction to 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid (CAS No. 2639426-40-5)
3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid, identified by the CAS number 2639426-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to the class of benzoxazole derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a benzoyloxy carbonyl group and an amino functionality in its molecular structure contributes to its reactivity and utility in synthetic chemistry, particularly in the synthesis of peptide mimetics and other bioactive molecules.
The benzoxazole core of this compound is a heterocyclic aromatic ring system that exhibits notable stability and electronic characteristics, making it a valuable scaffold in medicinal chemistry. Benzoxazole derivatives have been extensively studied for their roles as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid enhances its potential as a precursor in the synthesis of novel therapeutic agents targeting various disease pathways.
In recent years, there has been growing interest in the development of compounds that can modulate protein-protein interactions and enzyme activities through peptidomimetic strategies. The (benzyloxy)carbonyl group in this molecule serves as a protective group for the amino function, allowing for selective modifications during synthetic processes. This feature is particularly useful in peptide coupling reactions, where protecting groups ensure that reactive sites remain intact until the desired modifications are achieved.
The amino group attached to the propanoic acid moiety provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. This flexibility makes 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid a versatile building block in medicinal chemistry, particularly for designing inhibitors or activators of enzymes involved in metabolic pathways.
Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of novel drug candidates derived from benzoxazole derivatives. Studies have demonstrated that modifications to the benzoxazole ring can significantly alter the binding affinity and selectivity of these compounds towards biological targets. For instance, computational studies on related benzoxazole-based peptidomimetics have revealed that subtle changes in the substitution pattern can enhance binding to specific enzymes or receptors, thereby improving therapeutic efficacy.
The synthesis of 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzoyloxy carbonyl group is typically achieved through acylation reactions, while the benzoxazole ring is synthesized via condensation reactions between 2-hydroxybenzaldehyde and urea or thiourea derivatives. These synthetic strategies highlight the compound's importance as a key intermediate in pharmaceutical research.
In clinical research, derivatives of benzoxazole have shown promise in treating various diseases by targeting specific biological pathways. For example, certain benzoxazole-based compounds have been investigated for their potential role in inhibiting kinases involved in cancer progression. The structural features of 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid make it a candidate for further exploration in this context, as its molecular framework can be modified to enhance binding to such kinases.
The use of high-throughput screening (HTS) techniques has accelerated the discovery of novel drug candidates derived from benzoxazole derivatives. By systematically testing large libraries of compounds for biological activity, researchers can identify promising leads for further development. 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid, with its unique structural features, could serve as a valuable starting point for such HTS campaigns.
Future research directions may focus on exploring new synthetic routes to optimize the production of this compound and its derivatives. Advances in green chemistry principles could also be applied to develop more sustainable synthetic methodologies. Additionally, investigating the pharmacokinetic properties of benzoxazole-based compounds will be crucial for evaluating their potential as therapeutic agents.
The versatility of 3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid extends beyond pharmaceutical applications; it also holds promise in materials science and biotechnology. For instance, its ability to undergo selective functionalization makes it suitable for designing smart materials or biosensors with tailored properties.
In conclusion,3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid (CAS No. 2639426-40-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for benzoxazole derivatives,this compound will likely play an increasingly important role in drug discovery and development efforts worldwide.
2639426-40-5 (3-[(1,3-Benzoxazol-2-yl)[(benzyloxy)carbonyl]amino]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)